Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C9H9FN2O B067239 7-fluoro-6-methyl-3,4-dihydroquinoxalin-2(1H)-one CAS No. 170099-04-4

7-fluoro-6-methyl-3,4-dihydroquinoxalin-2(1H)-one

Cat. No. B067239
CAS RN: 170099-04-4
M. Wt: 180.18 g/mol
InChI Key: BPJHVOVVGNUGJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05977107

Procedure details

A mixture of N-(4-fluoro-5-methyl-2-nitrophenyl)glycine sodium salt (0.125 g, 0.548 mmol) and tin (II) chloride dihydrate (0.370 g, 1.64 mmol, Aldrich, used as received) in ethanol (3.0 mL) was refluxed for 30 min. It was then cooled to room temperature and the solvent was removed under vacuum. The residue was diluted with water (4.0 mL) and basified with saturated NaHCO3 to pH~8. The resulting suspension was extracted with ethyl acetate (30 mL). The extract was dried over Na2SO4 and evaporated to yield 0.032 g of the title compound as a yellow powder, which was used for the next reaction; 1H NMR (DMSO-d6): 2.024 (s, 3H), 3.607 (s, 2H), 5.751 (s, 1H), 6.453 (d, 1H, J=9.9 Hz), 6.456 (d, 1H, J=8.1 Hz), 10.162 (s, 1H).
Name
N-(4-fluoro-5-methyl-2-nitrophenyl)glycine sodium salt
Quantity
0.125 g
Type
reactant
Reaction Step One
Name
tin (II) chloride dihydrate
Quantity
0.37 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
3 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[Na+].[F:2][C:3]1[C:8]([CH3:9])=[CH:7][C:6]([NH:10][CH2:11][C:12]([O-])=[O:13])=[C:5]([N+:15]([O-])=O)[CH:4]=1.O.O.[Sn](Cl)Cl>C(O)C>[F:2][C:3]1[CH:4]=[C:5]2[C:6]([NH:10][CH2:11][C:12](=[O:13])[NH:15]2)=[CH:7][C:8]=1[CH3:9] |f:0.1,2.3.4|

Inputs

Step One
Name
N-(4-fluoro-5-methyl-2-nitrophenyl)glycine sodium salt
Quantity
0.125 g
Type
reactant
Smiles
[Na+].FC1=CC(=C(C=C1C)NCC(=O)[O-])[N+](=O)[O-]
Name
tin (II) chloride dihydrate
Quantity
0.37 g
Type
reactant
Smiles
O.O.[Sn](Cl)Cl
Name
ethanol
Quantity
3 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 30 min
Duration
30 min
CUSTOM
Type
CUSTOM
Details
the solvent was removed under vacuum
ADDITION
Type
ADDITION
Details
The residue was diluted with water (4.0 mL)
EXTRACTION
Type
EXTRACTION
Details
The resulting suspension was extracted with ethyl acetate (30 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The extract was dried over Na2SO4
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Name
title compound
Type
product
Smiles
FC1=C(C=C2NCC(NC2=C1)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.032 g
YIELD: CALCULATEDPERCENTYIELD 32.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.